Cas no 142999-60-8 (1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-)
142999-60-8 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
CAS No:142999-60-8
MF:C15H22N2
MW:230.348583698273
CID:832685
Update Time:2026-04-29
1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]- Chemical and Physical Properties
Names and Identifiers
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- 1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
- (3S)-N-[(1R)-1-Phenylethyl]quinuclidin-3-amine
- (S)-N-((R)-1-PHENYLETHYL)QUINUCLIDIN-3-AMINE
- (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
- (3S)-3-[(R)-(1-phenyl)ethylamino]-quinuclidine
- (S)-N-[(4,5-dimethoxybenzocyclobut-1-yl)-methyl]-N-(methyl)amine hydrochloride
- 1-[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydro
- 1-[(7S)-3,4-dimethoxybicyclo-[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydrochloride
- AK-44950
- ANW-45256
- CTK8B4485
- SureCN385259
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- Inchi: InChI=1S/C15H22N2/c1-12(13-5-3-2-4-6-13)16-15-11-17-9-7-14(15)8-10-17/h2-6,12,14-16H,7-11H2,1H3/t12-,15-/m1/s1
- InChI Key: YUJLYFFNXJRLDW-IUODEOHRSA-N
- SMILES: C[C@H](C1=CC=CC=C1)N[C@@H]2CN3CCC2CC3
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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